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Compound of Interest

Compound Name: CP-135807

Cat. No.: B125412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental

protocols for conducting in vivo studies with CP-135807, a selective 5-HT1D receptor agonist.

The information is intended to guide researchers in designing and executing experiments to

evaluate the pharmacological properties of this compound in rodent models.

Introduction to CP-135807
CP-135807 is a potent and selective agonist for the serotonin 1D (5-HT1D) receptor.[1][2] As a

terminal 5-HT autoreceptor agonist, it dose-dependently decreases extracellular serotonin

levels.[1][2] The 5-HT1D receptor is a G protein-coupled receptor (GPCR) that plays a crucial

role in neurotransmitter release and is implicated in various physiological and pathological

processes within the central nervous system.[3] Due to its mechanism of action, CP-135807 is

a valuable tool for investigating the role of the 5-HT1D receptor in conditions such as anxiety

and depression.

Signaling Pathway of 5-HT1D Receptor
The 5-HT1D receptor is coupled to an inhibitory G-protein (Gαi). Upon agonist binding, such as

with CP-135807, the activated Gαi subunit inhibits adenylyl cyclase, leading to a decrease in

intracellular cyclic AMP (cAMP) levels. This reduction in cAMP can modulate the activity of

various downstream effectors, including protein kinase A (PKA). Additionally, the βγ-subunits of
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the G-protein can activate other signaling cascades, including the mitogen-activated protein

kinase (MAPK) pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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